Geometric self-sorting in DNA self-assembly†
Chemical Communications Pub Date: 2006-10-24 DOI: 10.1039/B611984K
Abstract
Two types of DNA star motifs (tiles) can recognize and associate with like tiles to form 2D arrays but exclude unlike tiles even though the local interactions between any two tiles are exactly the same.
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